Cas no 1805207-19-5 (3-Amino-6-chloro-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-6-chloro-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805207-19-5
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4852240
• Update Time: 2025-05-25

3-Amino-6-chloro-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-4-1-3(2-11)5(12)6(13-4)7(9)10/h1,7H,12H2
• InChI Key： YBZBOCVNKXUTCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-chloro-4-cyano-2-(difluoromethyl)pyridine

3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No 1805207-19-5, commonly referred to as 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an amino group at position 3, a chlorine atom at position 6, a cyano group at position 4, and a difluoromethyl group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine exhibits a complex interplay of electronic effects due to the presence of electron-donating and electron-withdrawing groups on the pyridine ring. The amino group (-NH₂) at position 3 is an electron-donating substituent, which can influence the reactivity and stability of the molecule. Conversely, the cyano group (-CN) at position 4 is a strong electron-withdrawing group, which can enhance the electrophilic character of the ring. The chlorine atom at position 6 introduces both electron-withdrawing inductive effects and potential resonance effects, further modulating the electronic environment of the molecule. The difluoromethyl group (-CHF₂) at position 2 adds a layer of fluorine-based electronics, contributing to the overall complexity and functionality of the compound.

Recent studies have highlighted the potential of 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine in drug discovery and development. Its unique substitution pattern makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role as a scaffold for developing inhibitors of key enzymes involved in various disease pathways, such as kinase inhibitors or protease inhibitors. The amino group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets, while the cyano and chlorine groups contribute to hydrophobicity and electronic complementarity.

In addition to its pharmaceutical applications, 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and as a ligand in metalloorganic frameworks (MOFs). The presence of multiple functional groups allows for versatile interactions with metal centers, making it a versatile building block for constructing advanced materials with tailored properties.

The synthesis of 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, leveraging modern techniques such as microwave-assisted synthesis or continuous flow chemistry. These methods not only improve yield and purity but also reduce reaction times and environmental impact compared to traditional batch processes.

From an analytical standpoint, 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine can be characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy offers insights into the molecular structure and substituent arrangement. X-ray crystallography has been employed to determine the three-dimensional structure of this compound, revealing details about its conformational flexibility and packing interactions.

As research on 3-Amino-6-Chloro-4-Cyano-2-(Difluoromethyl)Pyridine continues to expand, its potential applications are expected to grow even further. Its role as a versatile building block in organic synthesis positions it as an important tool for addressing challenges in drug discovery, materials science, and beyond.